Synthesis and characterization of a new family of layered PbxSn4−xAs3 alloys†
Journal of Materials Chemistry C Pub Date: 2021-04-28 DOI: 10.1039/D1TC00842K
Abstract
Layered two-dimensional (2D) materials have attracted considerable interest for their exotic and anisotropic electronic behavior. One such material, Sn4As3, bears a resemblance in both structure and elemental composition to two other Sn- and As-containing layered materials that have recently demonstrated axis-dependent conduction polarity: NaSn2As2 and NaSnAs. Here, a new family of Pb-alloyed PbxSn4−xAs3 crystals was synthesized and the axis-dependent electronic and thermoelectric properties were evaluated. Up to one full equivalent of Pb could be alloyed into PbxSn4−xAs3 (0 < x < 1.06) before phase separation occurred. We establish the structural changes and the trends in the Raman spectra with increasing Pb substitution. These materials all exhibit metallic temperature-dependent resistivities and positive thermopowers along the in-plane and cross-plane directions. The absence of axis-dependent conduction polarity in these SnAs-layered materials is consistent with theoretical predictions, and illustrates that precise control over the atomic and electronic structure and doping is essential for realizing this phenomenon in new materials.
Recommended Literature
- [1] Fabrication of a biofuel cell improved by the π-conjugated electron pathway effect induced from a new enzyme catalyst employing terephthalaldehyde†
- [2] Contents list
- [3] Enhanced CO2 sorption and selectivity by functionalization of a NbO-type metal–organic framework with polarized benzothiadiazole moieties†
- [4] Ratiometric direct detection of nitric oxide based on a novel signal-switching mechanism†
- [5] Chemistry of vegetable physiology and agriculture
- [6] Energy crisis in Europe enhances the sustainability of green chemicals†
- [7] Supramolecular vesicle engineering by regulating the assembly of shape-persistent aromatic-hydrazone macrocycles†
- [8] 4-Aminoquinaldine monohydrate polymorphism: prediction and impurity aided discovery of a difficult to access stable form†
- [9] Luminescent characteristics and morphology of Eu3+:YVO4 phosphor powders prepared by HCR and flux techniques
- [10] Impurity enhancement effects in the frame of the five-frequency model†
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 131896-42-9